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Compound of Interest

Compound Name: Ethyl behenate

Cat. No.: B153467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Ethyl Behenate
Ethyl behenate (also known as ethyl docosanoate) is the ester of ethyl alcohol and behenic

acid, a long-chain saturated fatty acid. In cosmetic and personal care formulations, it functions

as a versatile emollient, skin-conditioning agent, emulsifier, and texture enhancer. Its waxy,

solid nature at room temperature, combined with a low-viscosity feel upon application, makes it

a valuable ingredient for a variety of products, from creams and lotions to color cosmetics.

Key Functions:

Emollient: Forms a protective, non-greasy layer on the skin that helps to reduce water loss,

leading to softened and smoother skin.

Skin-Conditioning Agent: Helps to maintain the skin in good condition.

Texture Enhancer: Contributes to a formulation's viscosity and provides a smooth, soft feel

during application.

Emulsifier and Lubricant: Aids in the stabilization of oil-in-water emulsions and provides

lubricity.

Opacifying Agent: Can be used to reduce the transparency of a product.
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Ethyl behenate is noted for its good stability and heat resistance. It is soluble in alcohols,

ethers, and other organic solvents, but only slightly soluble in water.

Physicochemical Properties of Ethyl Behenate
A summary of the key physicochemical properties of ethyl behenate is presented in the table

below.

Property Value Reference

INCI Name ETHYL BEHENATE

CAS Number 5908-87-2

Molecular Formula C24H48O2

Molecular Weight 368.64 g/mol

Appearance
White to off-white waxy solid or

flakes

Melting Point 50°C

Solubility

Soluble in alcohols, ethers,

and organic solvents; slightly

soluble in water.

Quantitative Data Summary
While specific experimental data for ethyl behenate is not widely available in public literature,

the following tables present illustrative quantitative data based on the known properties of long-

chain fatty acid esters in cosmetic emulsions. This data demonstrates the expected impact of

incorporating ethyl behenate into a standard oil-in-water (O/W) cream formulation.

Table 1: Illustrative Effect of Ethyl Behenate Concentration on Viscosity of an O/W Cream
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Concentration of Ethyl Behenate (% w/w) Viscosity (cP) at 25°C

0 (Control) 9,000

2 11,500

4 14,200

6 17,800

8 22,500

Table 2: Illustrative Sensory Panel Evaluation of a Lotion Containing 4% Ethyl Behenate (n=20

panelists)

Sensory Attribute Mean Score (1-10 Scale*) Standard Deviation

Initial Feel

- Greasiness 2.1 0.8

- Stickiness 1.8 0.5

- Spreadability 8.5 1.2

Afterfeel (5 minutes)

- Softness 8.9 1.1

- Smoothness 9.2 0.9

- Tackiness 1.5 0.4

*Where 1 is low/negative attribute and 10 is high/positive attribute.

Experimental Protocols
Protocol 1: Formulation of an Oil-in-Water (O/W) Cream
with Ethyl Behenate
This protocol describes the preparation of a stable O/W cream incorporating ethyl behenate as

an emollient and texture enhancer.
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Materials:

Oil Phase:

Ethyl Behenate

Cetearyl Alcohol

Glyceryl Stearate

Caprylic/Capric Triglyceride

Water Phase:

Deionized Water

Glycerin

Xanthan Gum

Cool-Down Phase:

Preservative (e.g., Phenoxyethanol, Caprylyl Glycol)

Fragrance (optional)

Equipment:

Beakers

Water bath or heating mantle

Homogenizer

Overhead stirrer

pH meter

Procedure:
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Preparation of Water Phase:

1. In a beaker, disperse xanthan gum in glycerin to form a slurry.

2. Add the deionized water and heat to 75°C while stirring until the xanthan gum is fully

hydrated.

Preparation of Oil Phase:

1. In a separate beaker, combine ethyl behenate, cetearyl alcohol, glyceryyl stearate, and

caprylic/capric triglyceride.

2. Heat to 75°C until all components are melted and the phase is uniform.

Emulsification:

1. Slowly add the oil phase to the water phase while homogenizing at high speed for 3-5

minutes.

Cooling:

1. Continue stirring at a lower speed and allow the emulsion to cool.

Addition of Cool-Down Phase:

1. When the temperature of the emulsion is below 40°C, add the preservative and fragrance

(if using).

Final Adjustments:

1. Adjust the pH if necessary to the desired range (typically 5.5-6.5 for skin products).

Homogenization (optional):

1. A final, brief homogenization can improve the long-term stability and texture of the cream.
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Water Phase Preparation

Oil Phase Preparation

Disperse Xanthan Gum in Glycerin

Add Deionized Water

Heat to 75°C with Stirring

Emulsification: Add Oil Phase to Water Phase with High-Speed Homogenization

Combine Ethyl Behenate, Cetearyl Alcohol, Glyceryl Stearate, Caprylic/Capric Triglyceride

Heat to 75°C until Melted

Cool Emulsion with Gentle Stirring

Add Preservative and Fragrance (< 40°C)

Adjust pH (5.5 - 6.5)

Final Homogenization (Optional)

Final O/W Cream

Click to download full resolution via product page

Workflow for the formulation of an O/W cream with ethyl behenate.
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Protocol 2: Evaluation of Formulation Stability
This protocol outlines methods for assessing the stability of a cosmetic emulsion containing

ethyl behenate.

Methods:

Macroscopic Evaluation:

Visually inspect the formulation for any signs of phase separation, creaming,

sedimentation, color change, or odor change.

Observations should be made at regular intervals (e.g., 24 hours, 1 week, 1 month, 3

months) under different storage conditions (e.g., 4°C, 25°C, 40°C).

Microscopic Evaluation:

Use a light microscope to observe the droplet size and distribution of the internal phase.

An increase in droplet size over time indicates coalescence and potential instability.

Accelerated Stability Testing:

Centrifugation Test: Centrifuge the sample at 3000 rpm for 30 minutes. Any phase

separation indicates poor stability.

Freeze-Thaw Cycling: Subject the product to at least three cycles of freezing at -10°C for

24 hours followed by thawing at room temperature (25°C) for 24 hours. Assess for any

physical changes after each cycle.

Elevated Temperature Storage: Store samples at elevated temperatures (e.g., 40°C and

50°
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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